Cas no 17969-20-9 (Fenclozic Acid)

Fenclozic Acid structure
Fenclozic Acid structure
Product Name:Fenclozic Acid
CAS No:17969-20-9
MF:C11H8ClNO2S
MW:253.704720497131
MDL:MFCD00721754
CID:157671
PubChem ID:28858
Update Time:2025-07-12

Fenclozic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-(4-Chlorophenyl)thiazol-4-yl)acetic acid
    • 2-(4-CHLOROPHENYL)-1,3-THIAZOL-4-YL]ACETIC ACID
    • 2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid
    • 4-Thiazoleacetic acid,2-(4-chlorophenyl)-
    • [2-(4-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid
    • 2-(2-(4-chlorophenyl)-2-thiazol-4-yl)acetic acid
    • 2-(4-chlorophenyl)-thiazol-4-yl acetic acid
    • Acide fenclozique [INN-French]
    • acido fenclozico
    • Acido fenclozico [INN-Spanish]
    • Acido fenclozico [Italian]
    • Acidum fenclozicum
    • Fenclozic acid
    • Mialex
    • Myalex
    • 8L-323S
    • ici54,450
    • Fenclozic
    • Acide p-chlorophenyl-2
    • 2-(p-chlorophenyl)-4-thiazoleaceticaci
    • 2-(4-chlorophenyl)-4-thiazoleaceticaci
    • Fenclozic Acid
    • MDL: MFCD00721754
    • Inchi: 1S/C11H8ClNO2S/c12-8-3-1-7(2-4-8)11-13-9(6-16-11)5-10(14)15/h1-4,6H,5H2,(H,14,15)
    • InChI Key: APBSKHYXXKHJFK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC(=CS1)CC(=O)O

Computed Properties

  • Exact Mass: 252.99600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3

Experimental Properties

  • Density: 1.2270 (rough estimate)
  • Melting Point: 150-152°C
  • Boiling Point: 145°C (rough estimate)
  • Refractive Index: 1.6300 (estimate)
  • PSA: 78.43000
  • LogP: 3.09060

Fenclozic Acid Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • Toxicity:LD50 in rats, mice (mg/kg): 850, 1000 orally; 250, 300 i.v. (Hepworth)

Fenclozic Acid Customs Data

  • HS CODE:2934100090
  • Customs Data:

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Fenclozic Acid Pricemore >>

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Fenclozic Acid Production Method

Fenclozic Acid Related Literature

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